Cas no 847397-35-7 (1-(3-chloro-4-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one)

• Product Name: 1-(3-chloro-4-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
• CAS No: 847397-35-7
• MF: C₂₁H₂₂ClN₃O
• MW: 367.871883869171
• CID: 5849976
• PubChem ID: 16812358
• Update Time: 2025-07-09

1-(3-chloro-4-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-4-(1-propyl-1H-benzimidazol-2-yl)pyrrolidin-2-one
• AKOS001855165
• AKOS022040583
• MFCD04471850
• 1-(3-chloro-4-methylphenyl)-4-(1-propylbenzimidazol-2-yl)pyrrolidin-2-one
• VU0488629-1
• 847397-35-7
• 1-(3-chloro-4-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
• 1-(3-chloro-4-methylphenyl)-4-(1-propyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• F0660-2258

• Inchi： 1S/C21H22ClN3O/c1-3-10-24-19-7-5-4-6-18(19)23-21(24)15-11-20(26)25(13-15)16-9-8-14(2)17(22)12-16/h4-9,12,15H,3,10-11,13H2,1-2H3
• InChI Key： FSLIGTNEOMYEGR-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N1C(CC(C2=NC3C=CC=CC=3N2CCC)C1)=O

Computed Properties

• Exact Mass: 367.1451400g/mol
• Monoisotopic Mass: 367.1451400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.1Ų

Additional information on 1-(3-chloro-4-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one

1-(3-Chloro-4-Methylphenyl)-4-(1-Propyl-1H-1,3-Benzodiazol-2-Yl)Pyrrolidin-2-One: A Comprehensive Overview

1-(3-Chloro-4-Methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one, commonly referred to by its CAS number 847397-35-7, is a complex organic compound with significant potential in various scientific and industrial applications. This compound is a derivative of pyrrolidinone, a five-membered lactam, and incorporates a benzodiazole moiety, which is known for its versatile electronic properties. The presence of the 3-chloro and 4-methyl substituents on the phenyl ring further enhances its chemical reactivity and functional versatility.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and cyclization. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such heterocyclic compounds. Researchers have explored the use of transition metal catalysts, such as palladium(II) complexes, to facilitate these reactions under mild conditions. These developments have not only improved the yield but also reduced the environmental footprint of the synthesis process.

The structural complexity of 1-(3-Chloro-4-Methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-Yl)Pyrrolidin-2-One makes it an attractive candidate for various applications in material science and pharmacology. In material science, the benzodiazole moiety contributes to its fluorescent properties, making it suitable for applications in optoelectronics and sensor technologies. Recent studies have demonstrated its potential as a fluorescent probe for detecting metal ions in aqueous solutions.

In pharmacology, this compound has shown promise as a lead molecule for drug development. The pyrrolidinone ring is known to exhibit bioavailability-enhancing properties, while the benzodiazole group can act as a scaffold for binding to various biological targets. Recent research has focused on its potential as an anticancer agent due to its ability to inhibit specific kinases involved in tumor progression. Preclinical studies have shown selective cytotoxicity against cancer cell lines without significant toxicity to normal cells.

The unique combination of functional groups in this compound also makes it an interesting candidate for polymer chemistry. The ability to undergo polymerization under specific conditions has been explored for developing novel polymeric materials with tailored mechanical and thermal properties. These materials could find applications in advanced composites and high-performance polymers.

From an environmental standpoint, understanding the degradation pathways of CAS No: 847397-35-7 is crucial for assessing its ecological impact. Recent studies have investigated its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes microbial degradation through hydrolytic cleavage of the lactam ring. These findings are essential for ensuring sustainable practices in its production and disposal.

In conclusion, 1-(3-Chloro-4-Methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-Yl)Pyrrolidin-2-One represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial innovation. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.